Cas no 1537509-88-8 (N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide)

• Product Name: N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide
• CAS No: 1537509-88-8
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• MDL: MFCD21861124
• CID: 5457169
• PubChem ID: 79358622
• Update Time: 2025-05-19

N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z1318245873
• 1537509-88-8
• EN300-2630368
• AKOS017911970
• N-[(2,2,3,3-tetramethylcyclopropyl)methyl]prop-2-enamide
• N-[(2,2,3,3-Tetramethylcyclopropyl)methyl]-2-propenamide
• N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide

• MDL： MFCD21861124
• Inchi： 1S/C11H19NO/c1-6-9(13)12-7-8-10(2,3)11(8,4)5/h6,8H,1,7H2,2-5H3,(H,12,13)
• InChI Key： LBMGGIGFQOZJSG-UHFFFAOYSA-N
• SMILES： C(NCC1C(C)(C)C1(C)C)(=O)C=C

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.898±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 284.1±13.0 °C(Predicted)
• pka: 14.95±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives

Additional information on N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide

Professional Introduction to Compound with CAS No. 1537509-88-8 and Product Name: N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide

The compound identified by the CAS number 1537509-88-8 and the product name N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide moiety is particularly noteworthy, as it incorporates a highly stable cyclopropyl ring system, which is often employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic properties.

In recent years, the exploration of structurally diverse amides has led to the discovery of several promising candidates for therapeutic applications. The N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide structure presents an intriguing framework for further investigation. The presence of the tetramethylcyclopropyl group not only confers rigidity to the molecule but also provides a favorable interaction profile with biological targets. This structural motif has been increasingly utilized in drug design due to its ability to modulate protein-ligand interactions effectively.

One of the most compelling aspects of this compound is its potential in the development of novel pharmaceutical agents. The N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide moiety has been shown to exhibit favorable pharmacokinetic properties in preclinical studies. The high lipophilicity and low polar surface area contribute to improved oral bioavailability and prolonged circulation time in vivo. These characteristics make it an attractive scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies. These techniques have been instrumental in identifying potential binding pockets and optimizing the interactions between N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide derivatives and target proteins. For instance, studies have demonstrated that this compound can interact with enzymes involved in metabolic pathways relevant to inflammation and pain management. This suggests its potential utility in developing treatments for chronic inflammatory conditions.

The cyclopropyl group is particularly interesting from a chemical biology perspective. It serves as a versatile handle for further functionalization while maintaining structural integrity. Researchers have leveraged this property to develop libraries of analogs with tailored biological activities. The tetramethylcyclopropyl substitution enhances the compound's resistance to enzymatic degradation, making it a robust candidate for long-term therapeutic applications.

Current research is focused on elucidating the mechanisms of action of compounds like N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to determine high-resolution structures of protein-ligand complexes. These structural insights are crucial for understanding how the molecule interacts with its biological target and for guiding rational drug design.

The pharmaceutical industry has shown increasing interest in developing small molecules with novel mechanisms of action. The N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide scaffold aligns well with this trend. Its unique structural features offer opportunities for creating drugs that are less susceptible to resistance mechanisms observed with existing therapies. This is particularly relevant in areas such as oncology and infectious diseases, where resistance poses significant clinical challenges.

From a synthetic chemistry standpoint, the preparation of N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide exemplifies modern synthetic strategies that prioritize efficiency and scalability. Advanced catalytic methods have been developed to construct the cyclopropane ring system under mild conditions. These approaches not only improve yield but also minimize waste generation—a critical consideration in sustainable chemistry practices.

The compound's potential extends beyond traditional therapeutic applications. Its unique structural motifs make it suitable for use as an intermediate in the synthesis of more complex molecules. This versatility underscores its importance as a building block in industrial chemical processes and academic research.

In conclusion,N-(2,2,3,3-tetramethylcyclopropyl)methylprop-2-enamide (CAS No. 1537509-88-8) represents a promising candidate for further development in pharmaceutical research. Its distinctive structural features offer advantages in terms of metabolic stability and interactions with biological targets. Ongoing studies continue to uncover new possibilities for leveraging this compound's potential in addressing unmet medical needs across various therapeutic areas.